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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of SNAP 94847
hydrochloride.

Troubleshooting Guides

Researchers may occasionally encounter challenges with the dissolution of SNAP 94847
hydrochloride. This guide offers solutions to common solubility issues.

Solubility Data Summary

The solubility of SNAP 94847 hydrochloride can vary depending on the solvent and
conditions. The following table summarizes its solubility in common laboratory solvents.
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Solvent Concentration

Method/Notes

DMSO =96 mg/mL (186.4 mM)[1]

Use of fresh, moisture-free
DMSO is recommended as
absorbed moisture can reduce
solubility[1]. Sonication may be
required[2][3][4].

Ethanol Soluble to 100 mM[5]

Water < 0.1 mg/mL[2]

Considered insoluble; may
require ultrasonication,
warming, or heating to 60°C

with limited success[2].

In Vivo Formulation 1 > 2.08 mg/mL (4.04 mM)[2]

10% DMSO >> 40% PEG300
>> 5% Tween-80 >> 45%
saline. Solvents should be

added sequentially[2][3].

In Vivo Formulation 2 > 2.08 mg/mL (4.04 mM)[2]

10% DMSO >> 90% (20%
SBE-B-CD in saline)[2].

In Vivo Formulation 3 = 2.08 mg/mL (4.04 mM)[2]

10% DMSO >> 90% corn
oil[2].

Experimental Protocol: Preparation of a 10 mM Stock

Solution in DMSO

This protocol provides a step-by-step method for dissolving SNAP 94847 hydrochloride in

DMSO.

Materials:

» SNAP 94847 hydrochloride powder

e Anhydrous DMSO

o Sterile, conical-bottom tube
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e \ortex mixer

o \Water bath sonicator

Procedure:

Weigh the Compound: Accurately weigh the desired amount of SNAP 94847 hydrochloride
powder and transfer it to a sterile conical-bottom tube.

e Add Solvent: Add the calculated volume of anhydrous DMSO to achieve a 10 mM
concentration.

« Initial Mixing: Briefly vortex the solution to disperse the powder.

e Sonication: Place the tube in a water bath sonicator. Sonicate the solution for 10-15 minutes,
or until the compound is fully dissolved. The solution should be clear and free of particulates.

» Storage: Store the stock solution at -20°C or -80°C for long-term stability.

Troubleshooting Workflow for Solubility Issues

If you encounter issues with dissolving SNAP 94847 hydrochloride, follow this troubleshooting
workflow.
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A flowchart for troubleshooting SNAP 94847 hydrochloride solubility issues.
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Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing stock solutions of SNAP 94847
hydrochloride?

Al: DMSO is the most commonly recommended solvent for preparing high-concentration stock
solutions of SNAP 94847 hydrochloride, with solubility reported up to 250 mg/mL (485.41
mM) with the aid of sonication[2][4]. Ethanol is also a viable option, with solubility up to 100
mM[5].

Q2: I've observed precipitation after diluting my DMSO stock solution in an aqueous buffer.
How can | prevent this?

A2: SNAP 94847 hydrochloride has very low solubility in water (< 0.1 mg/mL)[2]. When
diluting a DMSO stock solution into an aqueous buffer, it is crucial to do so gradually while
vortexing to minimize precipitation. The final concentration of DMSO in your aqueous solution
should be kept as low as possible. For in vivo studies, consider using a co-solvent system such
as those listed in the solubility table to improve aqueous compatibility[2][3].

Q3: Is it necessary to heat the solution to dissolve SNAP 94847 hydrochloride?

A3: While sonication is often sufficient to dissolve SNAP 94847 hydrochloride in DMSO,
gentle warming (e.g., to 37°C) can be used as an additional aid if dissolution is slow. For

aqueous solutions, warming to 60°C has been noted, but the compound remains largely

insoluble[2].

Q4: How should I store my SNAP 94847 hydrochloride stock solution?

A4: For long-term storage, stock solutions of SNAP 94847 hydrochloride in DMSO should be
stored at -80°C for up to a year, or at -20°C for up to one month[2]. The powder form should be
stored desiccated at room temperature[5] or at 4°C, sealed and away from moisture[2].

Q5: What is the biological activity of SNAP 94847 hydrochloride?

A5: SNAP 94847 hydrochloride is a potent and selective antagonist of the melanin-
concentrating hormone receptor 1 (MCH1), with a Ki of 2.2 nM and a KD of 530 pM[2][5]. It
exhibits high selectivity over other receptors like a1lA and D2[5]. In vivo, it has been shown to
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increase neurogenesis, decrease food-reinforced operant responding, and exhibit anxiolytic
activity[5].

Signaling Pathway Overview

SNAP 94847 hydrochloride acts as an antagonist at the MCHL1 receptor, a G protein-coupled
receptor (GPCR). The following diagram illustrates its mechanism of action.
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Mechanism of action of SNAP 94847 hydrochloride at the MCHL1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. selleckchem.com [selleckchem.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]

e 3. SNAP 94847 hydrochloride | Melanin-concentrating Hormone | TargetMol [targetmol.com]
e 4. admin.biosschina.com [admin.biosschina.com]

e 5. rndsystems.com [rndsystems.com]

« To cite this document: BenchChem. [SNAP 94847 Hydrochloride Technical Support Centery].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.rndsystems.com/products/snap-94847-hydrochloride_3347
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/product/b2784360?utm_src=pdf-body-img
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/product/b2784360?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/snap94847.html
https://file.medchemexpress.com/batch_PDF/HY-107625A/SNAP-94847-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/snap%2094847%20hydrochloride
https://admin.biosschina.com/goodsInstructionsExport?id=551700
https://www.rndsystems.com/products/snap-94847-hydrochloride_3347
https://www.benchchem.com/product/b2784360#snap-94847-hydrochloride-solubility-issues
https://www.benchchem.com/product/b2784360#snap-94847-hydrochloride-solubility-issues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b2784360#snap-94847-hydrochloride-solubility-
issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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